Cas no 959071-91-1 ( )
structure
Product Name:
CAS No:959071-91-1
MF:C11H7Cl3N2
MW:273.545679330826
CID:870455
PubChem ID:623425
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-CHLORO-2-(3,4-DICHLOROPHENYL)-6-METHYLPYRIMIDINE
- 4-Chloro-2-[3,4-dichlorophenyl]-6-methylpyrimidine
- MFCD11218779
- AKOS009577446
- 959071-91-1
- JFHMOVPYOADUOJ-UHFFFAOYSA-N
-
-
- Inchi： 1S/C11H7Cl3N2/c1-6-4-10(14)16-11(15-6)7-2-3-8(12)9(13)5-7/h2-5H,1H3
- InChI Key： JFHMOVPYOADUOJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1N=C(C=C(C)N=1)Cl)Cl
Computed Properties
- Exact Mass: 271.967481g/mol
- Monoisotopic Mass: 271.967481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 25.8Ų
Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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